Cas no 1023-67-2 (2-(E)-2-(4-Nitrophenyl)vinylpyridine)

• Product Name: 2-(E)-2-(4-Nitrophenyl)vinylpyridine
• CAS No: 1023-67-2
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 193459
• PubChem ID: 5376482
• Update Time: 2025-05-22

2-(E)-2-(4-Nitrophenyl)vinylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[2-(4-nitrophenyl)ethenyl]-
• 2-[2-(4-nitrophenyl)ethenyl]pyridine
• 2-(4-Nitrostyryl)pyridine
• 2-(4'-nitrostyryl)pyridine
• Pyridine, 2-(2-(4-nitrophenyl)ethenyl)- trans
• LS-07688
• 2-[(E)-2-(4-Nitrophenyl)ethenyl]pyridine
• MFCD00040365
• DTXSID501347816
• Q63399186
• NSC42663
• SR-01000319377
• 24470-06-2
• 1023-67-2
• 2-(4-Nitro-trans-styryl)pyridine
• NSC-42663
• 2-[(E)-2-(4-Nitrophenyl)ethenyl]pyridine #
• 2-[(E)-2-(4-nitrophenyl)vinyl]pyridine
• SCHEMBL9058120
• SR-01000319377-1
• (E)-2-(4-Nitrostyryl)pyridine
• 2-[(1E)-2-(4-nitrophenyl)ethenyl]pyridine
• AKOS000359316
• 2-(2-(4-NITRO-PHENYL)-VINYL)-PYRIDINE
• 2-(2-(4-NITROPHENYL)-TRANS-VINYL)PYRIDINE
• CS-0335642
• 4'-Nitro-2-stilbazole
• 2-(E)-2-(4-Nitrophenyl)vinylpyridine

• Inchi： 1S/C13H10N2O2/c16-15(17)13-8-5-11(6-9-13)4-7-12-3-1-2-10-14-12/h1-10H/b7-4+
• InChI Key： RBWIGCZMJZUUCB-QPJJXVBHSA-N
• SMILES： [O-][N+](C1C=CC(/C=C/C2C=CC=CN=2)=CC=1)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(E)-2-(4-Nitrophenyl)vinylpyridine

Chemical Compound CAS No. 1023-67-2: 2-(E)-2-(4-Nitrophenyl)vinylpyridine

Chemical Compound CAS No. 1023-67-2, commonly referred to as 2-(E)-2-(4-Nitrophenyl)vinylpyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a substituted vinyl group. The presence of the nitrophenyl moiety introduces distinct electronic and structural properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2-(E)-2-(4-Nitrophenyl)vinylpyridine typically involves a series of well-controlled organic reactions, including nucleophilic substitution, coupling reactions, and possibly oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity levels. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale manufacturing.

In terms of chemical properties, Chemical Compound CAS No. 1023-67-2 exhibits remarkable stability under standard laboratory conditions. Its electronic configuration allows for strong conjugation effects, which are crucial in applications such as nonlinear optics and electronic materials. Researchers have recently explored its use as a building block for advanced polymers and hybrid materials, demonstrating its ability to enhance mechanical strength and thermal stability in composite systems.

The application of 2-(E)-2-(4-Nitrophenyl)vinylpyridine extends beyond traditional chemical synthesis. It has been utilized as a precursor in the development of novel pharmaceutical agents, where its structural versatility plays a pivotal role in drug design. Recent studies have also highlighted its potential in catalysis, particularly in asymmetric synthesis and enzyme mimicry, owing to its ability to coordinate metal ions effectively.

From an environmental perspective, the ecological impact of Chemical Compound CAS No. 1023-67-2 has been a focal point of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its suitability for eco-friendly industrial processes. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Chemical Compound CAS No. 1023-67-2, or 2-(E)-2-(4-Nitrophenyl)vinylpyridine, stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and optimize existing processes, this compound is poised to play an increasingly significant role in advancing technological and scientific frontiers.